Cas no 649552-41-0 (4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2S,3R)-)

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2S,3R)- structure
649552-41-0 structure
Product name:4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2S,3R)-
CAS No:649552-41-0
MF:C18H18O7
MW:346.331326007843
CID:411435

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-,(2S,3R)-
    • 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2S,3R)-
    • Inchi： 1S/C18H18O7/c1-22-10-7-11(19)15-14(8-10)25-18(17(21)16(15)20)9-4-5-12(23-2)13(6-9)24-3/h4-8,17-19,21H,1-3H3/t17-,18-/m0/s1
    • InChI Key： HIGBPIRRWMYOGC-ROUUACIJSA-N
    • SMILES： [C@@H]1(C2=CC=C(OC)C(OC)=C2)OC2=CC(OC)=CC(O)=C2C(=O)[C@@H]1O

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2S,3R)- Production Method

Synthetic Circuit 1

480-18-2 480-18-2
153666-25-2 153666-25-2
649552-41-0 649552-41-0
649552-43-2 649552-43-2
79995-67-8 79995-67-8
649552-44-3 649552-44-3
37971-67-8 37971-67-8
80453-44-7 80453-44-7
74628-44-7 74628-44-7
649552-45-4 649552-45-4
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Benzene ;  9 d, 4 °C
Reference
Methylation of Dihydroquercetin Acetates: Synthesis of 5-O-Methyldihydroquercetin
Kiehlmann, Eberhard; et al, Journal of Natural Products, 2003, 66(12), 1562-1566

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2S,3R)- Raw materials

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2S,3R)- Preparation Products

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2S,3R)- Related Literature

649552-41-0 (4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2S,3R)-) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.chemnorm.com
Wuhan ChemNorm Biotech Co.,Ltd.
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.chongdachem.com
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/
Suzhou Senfeida Chemical Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd